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Compound of Interest

Compound Name: LYN-1604 dihydrochloride

Cat. No.: B2356387 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

LYN-1604 is a potent and specific small molecule agonist of UNC-51-like kinase 1 (ULK1), a

critical initiator of autophagy.[1][2] With an EC50 value of 18.94 nM, LYN-1604 activates the

ULK1 complex, leading to the induction of both autophagy and apoptosis, making it a valuable

tool for research in areas such as triple-negative breast cancer (TNBC).[1][3][4][5] Proper

preparation and storage of LYN-1604 dihydrochloride stock solutions are crucial for ensuring

experimental reproducibility and accuracy. This document provides a detailed protocol for

preparing a stock solution of LYN-1604 dihydrochloride in Dimethyl Sulfoxide (DMSO), along

with essential data on its physicochemical properties and stability.

Physicochemical Properties and Storage
LYN-1604 dihydrochloride is a white to off-white solid. Its key properties are summarized

below. Adherence to recommended storage conditions is vital to prevent degradation of the

compound.

Table 1: Physicochemical Data for LYN-1604 Dihydrochloride
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Property Value References

Chemical Name

2-[Bis(2-

methylpropyl)amino]-1-[4-[2-

(2,4-dichlorophenyl)-2-(2-

naphthalenylmethoxy)ethyl]-1-

piperazinyl]ethanone

dihydrochloride

Molecular Formula C₃₃H₄₃Cl₂N₃O₂ · 2HCl [2]

Molecular Weight 657.54 g/mol [1][2]

CAS Number 2310109-38-5 [1][2]

Solubility in DMSO ≥ 25 mg/mL (approx. 38 mM) [6]

Purity ≥98% (HPLC)

Table 2: Storage and Stability

Form
Storage
Temperature

Shelf Life Notes

Solid Powder -20°C ≥ 2 years Store desiccated.

DMSO Stock Solution -20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[7]

DMSO Stock Solution -80°C 6 months

Preferred for long-

term storage. Aliquot

to avoid repeated

freeze-thaw cycles.[7]

[8]

LYN-1604 Signaling Pathway
LYN-1604 acts as a direct agonist of ULK1. Activation of ULK1 initiates a signaling cascade

that promotes the formation of autophagosomes and can also lead to apoptosis through the
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cleavage of caspase-3.[3][4]
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Caption: LYN-1604 activates ULK1, initiating autophagy and apoptosis.

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of LYN-1604
dihydrochloride in DMSO. Calculations can be adjusted for different desired concentrations.

Materials and Equipment

LYN-1604 dihydrochloride (solid powder)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, but recommended)
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Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

Table 3: Molarity Calculations for LYN-1604 Dihydrochloride (MW = 657.54)

Desired
Concentration

Mass: 1 mg Mass: 5 mg Mass: 10 mg

1 mM 1.521 mL 7.604 mL 15.208 mL

5 mM 0.304 mL 1.521 mL 3.042 mL

10 mM 0.152 mL 0.760 mL 1.521 mL

20 mM 0.076 mL 0.380 mL 0.760 mL

Workflow for Stock Solution Preparation
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3. Calculate DMSO Volume
(1.521 mL for 10 mM)

4. Add anhydrous DMSO

5. Dissolve Compound
(Vortex / Sonicate)

6. Aliquot into
single-use vials

7. Store at -20°C or -80°C

End
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Caption: Workflow for preparing LYN-1604 dihydrochloride stock solution.
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Step-by-Step Procedure

Preparation: Before opening, allow the vial of LYN-1604 dihydrochloride powder to

equilibrate to room temperature for at least 20 minutes to prevent condensation of moisture.

Weighing: Carefully weigh the desired amount of powder (e.g., 10 mg) and transfer it to a

sterile microcentrifuge tube or amber vial.

Solvent Addition: Based on the mass and desired concentration, calculate the required

volume of DMSO. For 10 mg of LYN-1604 dihydrochloride to make a 10 mM stock, add

1.521 mL of anhydrous DMSO.

Note: Using fresh, newly opened DMSO is highly recommended, as absorbed moisture

can significantly reduce the solubility of the compound.[3][7][9]

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes.

Aid Dissolution (if necessary): If the compound does not fully dissolve, sonicate the vial in a

water bath for 5-10 minutes.[3][6] Gentle warming to 37°C can also be used to aid

dissolution.[3] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, divide the stock solution

into smaller, single-use aliquots in sterile microcentrifuge tubes.[7]

Storage: Clearly label all aliquots with the compound name, concentration, date, and store

them upright at -80°C for long-term stability (up to 6 months) or at -20°C for short-term use

(up to 1 month).[7][8]

Disclaimer: This protocol is intended for research use only by qualified personnel. Standard

laboratory safety procedures should be followed at all times. The stability and solubility data are

based on information provided by various suppliers and may vary based on the specific batch

and purity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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